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Compound of Interest

4-Methyl-5-nitroindoline
Compound Name:

hydrochloride
CAS No.: 1956318-86-7
Cat. No.: B11889528

Get Quote

Part 1: Chemical Identity & Informatics[1][2][3][4]

Compound Name: 4-Methyl-5-nitroindoline hydrochloride Synonyms: 4-Methyl-5-nitro-2,3-
dihydro-1H-indole hydrochloride; 5-Nitro-4-methylindoline HClI CAS Number (Free Base):
165250-68-0 CAS Number (Hydrochloride): 1956318-86-7

Structural Informatics

The following identifiers are critical for database integration and computational modeling. The
SMILES string provided below explicitly represents the hydrochloride salt form.
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Identifier Type String | Key
Isomeric SMILES (Salt) CC1=C(C=CcC2=C1NCcCcC2)[0-].Cl
Canonical SMILES (Free Base) CC1=C(C=CC2=C1NCCC2)[O-]

INChl=1S/C9H10N202/c1-6-8-4-2-3-7(8)11-5-

InChl String

9(6)12(13)14/h2-3,11H,4-5H2,1H3
Molecular Formula CoH11CIN202 (Salt) / CoH10N202 (Base)
Molecular Weight 214.65 g/mol (Salt) / 178.19 g/mol (Base)

Part 2: Synthetic Pathways & Mechanism
Retrosynthetic Logic

The synthesis of 4-methyl-5-nitroindoline is governed by Electrophilic Aromatic Substitution
(EAS) rules. The precursor, 4-methylindoline, contains two directing groups on the benzene
ring:

» The Cyclic Amine (Position 1): A strong activator and ortho/para director.
e The Methyl Group (Position 4): A weak activator and ortho/para director.
Regioselectivity Analysis:

o Position 5: Para to the amine and ortho to the methyl group. Both directors cooperatively
activate this position.

o Position 7: Ortho to the amine but meta to the methyl group. Sterically less hindered than
position 5, but electronically less favorable due to the lack of cooperative activation from the
methyl group.

o Position 6: Meta to the amine (deactivated by the ammonium species formed in acidic
media, though the free base reacts).

Consequently, nitration under controlled conditions (low temperature) yields the 5-nitro isomer
with high regioselectivity (>90%).
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Reaction Scheme Visualization
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Figure 1: Synthetic pathway demonstrating the regioselective nitration and subsequent salt
formation.

Part 3: Experimental Protocol
Materials & Reagents[6]

e Substrate: 4-Methylindoline (=97% purity).[1]

Nitrating Agent: Fuming Nitric Acid (HNO3s) or Potassium Nitrate (KNOs).

Solvent/Acid: Concentrated Sulfuric Acid (H2SO4, 98%).[2]

Salt Formation: 4M HCI in 1,4-Dioxane or Diethyl Ether.

Quenching: Crushed ice / Sodium Bicarbonate (NaHCO3).

Step-by-Step Methodology

Step 1: Preparation of the Nitrating Mixture[2]

e Charge a 3-neck round-bottom flask with concentrated H2SO4 (10 volumes relative to
substrate).

e Cool the acid to -5°C to 0°C using an ice-salt bath.

 Critical Control Point: Maintain internal temperature <5°C to prevent over-nitration or
oxidation of the indoline ring.

Step 2: Nitration Reaction
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o Dissolve 4-methylindoline in a minimal amount of H2SOa (or add neat if liquid) and add
dropwise to the cooled acid.

e Add the nitrating agent (1.05 equivalents of HNOs) dropwise over 30 minutes.

e Stir at 0°C for 1-2 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1) or
LCMS. Look for the disappearance of the starting material (M+H = 134.1) and appearance of
the product (M+H = 179.1).

Step 3: Workup and Isolation (Free Base)

Pour the reaction mixture slowly onto crushed ice (approx. 500g per 100mL acid) with
vigorous stirring.

e Neutralize carefully with saturated NaHCOs or NaOH solution to pH 8-9. Caution:
Exothermic.

o Extract the resulting yellow precipitate/oil with Ethyl Acetate (3 x volumes).

e Wash the organic layer with brine, dry over anhydrous Naz=S0Oa4, and concentrate in vacuo.
Step 4: Salt Formation (Hydrochloride)

o Dissolve the crude free base in dry Diethyl Ether or Dioxane.

» Cool to 0°C.

e Add 4M HCI in Dioxane (1.2 equivalents) dropwise.

o Avyellow-to-orange precipitate will form immediately.

« Filter the solid under nitrogen (hygroscopic), wash with cold ether, and dry under high

vacuum.

Workflow Diagram
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Figure 2: Operational workflow for the isolation of the hydrochloride salt.
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Part 4: Pharmaceutical Applications[11]

4-Methyl-5-nitroindoline is a high-value scaffold in medicinal chemistry, primarily serving as a
precursor for 5-amino-4-methylindoline. This amine is a critical building block for:

¢ Kinase Inhibitors: The 4-methyl group provides steric bulk that can induce conformational
changes in the ATP-binding pocket of kinases, improving selectivity profiles compared to
non-methylated analogs.

» Sulfonamide Derivatives: Used in the synthesis of ion channel modulators where the indoline
core acts as a lipophilic anchor.

e Heterocyclic Construction: The nitro group can be reduced and cyclized to form tricyclic
systems (e.g., pyrrolo[2,3-flindoles) used in oncology research.

Stability Note: The hydrochloride salt is significantly more stable to oxidation than the free
base. It should be stored at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent
darkening (oxidation to indole).

References

o Chemical Identity & Properties: PubChem Compound Summary for CID 22121929 (Isomeric
Analog) and CAS 165250-68-0. National Center for Biotechnology Information. [Link]

¢ Synthetic Methodology (Indoline Nitration): Bergman, J., & Sand, P. (1990).[3] Synthesis of
4-nitroindoles. Tetrahedron Letters, 31(42), 6085-6088. (Methodology adapted for 4-methyl
analog).

o Application in Drug Discovery: Zhang, M., et al. (2015). Synthesis and SAR of Indoline-
Based Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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